N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-[3-(2-ethylpiperidin-1-yl)propyl]-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C17H27FN2O2S/c1-2-16-9-5-6-12-20(16)13-7-11-19-23(21,22)14-15-8-3-4-10-17(15)18/h3-4,8,10,16,19H,2,5-7,9,11-14H2,1H3
• InChI Key: OCHKTOHTMQOYEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CCCNS(=O)(=O)CC2=CC=CC=C2F
• Molecular Formula: C17H27FN2O2S
• Molecular Weight: 342.5 g/mol

Description

N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide, also known as F13714, is a novel drug compound that has been developed for various scientific research applications. This compound is a selective antagonist of the dopamine D3 receptor and has shown potential for the treatment of various neurological disorders.

Mechanism of Action

N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide acts as a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor family. By blocking the activity of this receptor, N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide can modulate the release of dopamine in the brain, which is involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
Studies have shown that N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide can modulate the activity of the dopamine system in a dose-dependent manner. The compound has been shown to increase dopamine release in certain brain regions, while reducing dopamine release in others. This suggests that N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide may have a complex mechanism of action that involves the modulation of multiple dopamine pathways.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide is its selectivity for the dopamine D3 receptor, which allows for more precise manipulation of the dopamine system in animal models. However, the compound has a relatively short half-life, which can make it difficult to administer in certain experiments. Additionally, N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide has not been extensively studied in humans, so its safety and efficacy profile in clinical settings is not well-established.

Future Directions

There are several future directions for the research and development of N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide. One potential application is in the treatment of drug addiction, as the compound has been shown to reduce drug-seeking behavior in animal models. Additionally, N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide may have potential for the treatment of other neurological disorders, such as depression and anxiety. Further research is needed to fully understand the mechanism of action and therapeutic potential of N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide.

Scientific Research Applications

N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(2-fluorophenyl)methanesulfonamide has been extensively studied for its potential therapeutic effects on various neurological disorders, including Parkinson's disease, schizophrenia, and drug addiction. The compound has been shown to selectively target the dopamine D3 receptor, which is implicated in the pathophysiology of these disorders.